Cas no 743442-02-6 (4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopentanenitrile)

• Product Name: 4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopentanenitrile
• CAS No: 743442-02-6
• MF: C₁₂H₁₀ClN₃O
• MW: 247.680301189423
• CID: 3106674
• PubChem ID: 135451689
• Update Time: 2025-04-21

4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxopentanenitrile
• 4-chloro-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopentanenitrile
• G38577
• AKOS008967057
• 743442-02-6
• SR-01000050419
• EN300-08468
• Z56968559
• CS-0276103
• 4-Chloro-2-(1,3-dihydro-2h-benzo[d]imidazol-2-ylidene)-3-oxopentanenitrile
• (Z)-2-(1H-benzimidazol-2-yl)-4-chloro-3-hydroxypent-2-enenitrile
• SR-01000050419-1

• Inchi： 1S/C12H10ClN3O/c1-7(13)11(17)8(6-14)12-15-9-4-2-3-5-10(9)16-12/h2-5,7,17H,1H3,(H,15,16)/b11-8-
• InChI Key： PYIRIJXABBRJAW-FLIBITNWSA-N
• SMILES： ClC(C)/C(=C(\C#N)/C1=NC2C=CC=CC=2N1)/O

Computed Properties

• Exact Mass: 247.0512396Da
• Monoisotopic Mass: 247.0512396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.7Ų